7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(3R)-3-hydroxy-4,4-dimethyloct-1-enyl]cyclopentyl]hept-5-enoic acid

• Molecular Formula: C22H38O5
• Molecular Weight: 382.5 g/mol
• IUPAC Name: 7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(3R)-3-hydroxy-4,4-dimethyloct-1-enyl]cyclopentyl]hept-5-enoic acid
• InChI: InChI=1S/C22H38O5/c1-4-5-14-22(2,3)20(25)13-12-17-16(18(23)15-19(17)24)10-8-6-7-9-11-21(26)27/h6,8,12-13,16-20,23-25H,4-5,7,9-11,14-15H2,1-3H3,(H,26,27)/t16-,17-,18+,19-,20-/m1/s1
• InChI Key: YMRWVEHSLXJOCD-OUUBHVDSSA-N
• Isomeric SMILES: CCCCC(C)(C)[C@@H](C=C[C@H]1[C@@H](C[C@@H]([C@@H]1CC=CCCCC(=O)O)O)O)O
• Canonical SMILES: CCCCC(C)(C)C(C=CC1C(CC(C1CC=CCCCC(=O)O)O)O)O
• Synonyms: 16,16-dimethyl PGF2 alpha; 16,16-dimethyl-PGF2alpha; 16,16-dimethylprostaglandin F2alpha; 16,16-dimethylprostaglandin F2alpha, (+-)-isomer; 16,16-dimethylprostaglandin F2alpha, (5Z,9beta,11alpha,13E,15R)-isome

Description

7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(3R)-3-hydroxy-4,4-dimethyloct-1-enyl]cyclopentyl]hept-5-enoic acid, also known as this compound, is a useful research compound. Its molecular formula is C22H38O5 and its molecular weight is 382.5 g/mol. The purity is usually 95%.
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